Cas no 1260774-15-9 (5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1260774-15-9
• MF: C₉H₅ClN₂O₃
• MW: 224.60060095787
• MDL: MFCD09027677
• CID: 1016151
• PubChem ID: 53418256
• Update Time: 2025-05-23

5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid
• AK-89937
• ANW-60561
• CTK8B8523
• KB-243465
• MolPort-011-143-463
• DB-242167
• EN300-95614
• CS-0217972
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(3-chlorophenyl)-
• A850319
• AMY26236
• 1260774-15-9
• 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid, 98%
• SCHEMBL18893845
• AS-41322
• 5-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-3-CARBOXYLICACID
• MFCD09027677
• AKOS012688794
• DTXSID10697400

• MDL： MFCD09027677
• Inchi： 1S/C9H5ClN2O3/c10-6-3-1-2-5(4-6)8-11-7(9(13)14)12-15-8/h1-4H,(H,13,14)
• InChI Key： LBWGRKPCZIWXGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 223.9988697g/mol
• Monoisotopic Mass: 223.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 438.6±47.0 °C at 760 mmHg
• Flash Point: 219.1±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid

5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic Acid (CAS No. 1260774-15-9): An Overview

5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1260774-15-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3-chlorophenyl substituent and an 1,2,4-oxadiazole ring system. These structural elements contribute to its potential biological activities and make it an attractive candidate for various therapeutic applications.

The 1,2,4-oxadiazole ring is a heterocyclic structure composed of two nitrogen atoms and one oxygen atom. This ring system is known for its stability and the ability to form strong hydrogen bonds, which can enhance the pharmacological properties of the molecule. The presence of the 3-chlorophenyl substituent further modulates the compound's electronic and steric properties, influencing its interactions with biological targets.

In recent years, extensive research has been conducted to explore the biological activities of 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that the compound could be a potential lead for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid has also shown promise in cancer research. A study in the European Journal of Medicinal Chemistry found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The synthesis of 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid has been well-documented in the literature. One common synthetic route involves the cyclization of an appropriate nitrile and hydrazide derivative under acidic conditions. This method provides a high yield and purity of the final product, making it suitable for large-scale production. The ease of synthesis and structural modification further enhance its potential as a lead compound in drug discovery programs.

In addition to its direct biological activities, 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid can serve as a valuable building block for the synthesis of more complex molecules. Its reactive carboxylic acid group allows for a wide range of functionalization reactions, including esterification, amide formation, and coupling with other bioactive moieties. This versatility makes it an attractive starting material for combinatorial chemistry approaches aimed at identifying novel therapeutic agents.

The safety profile of 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid is another important consideration in its development as a pharmaceutical candidate. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its pharmacokinetic properties and potential side effects in humans.

In conclusion, 5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1260774-15-9) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable synthetic accessibility make it an attractive candidate for further exploration in drug discovery programs. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological profile for clinical use.